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Compound of Interest

Compound Name:
5-Bromopyridine-2-carbonyl

chloride

Cat. No.: B162102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety data, handling protocols, and emergency

procedures for 5-Bromopyridine-2-carbonyl chloride (CAS No: 137178-88-2). The

information is presented to ensure the safe and effective use of this compound in research and

development settings.

Chemical Identification and Properties
5-Bromopyridine-2-carbonyl chloride is a solid organic compound. It is crucial to understand

its physical and chemical properties to handle it safely.
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Property Value

CAS Number 137178-88-2

Molecular Formula C₆H₃BrClNO

Molecular Weight 220.45 g/mol [1]

Physical Form Solid

Boiling Point 250 °C[2]

Density 1.760 g/cm³[2]

Flash Point 105 °C[2]

Purity Typically ≥95%

Hazard Identification and Classification
This compound is classified as a hazardous substance and requires careful handling.

GHS Classification:[3]

Classification Category

Skin Corrosion/Irritation Category 1B

Serious Eye Damage/Eye Irritation Category 1

GHS Label Elements:[3]

Element Description

Pictogram

Signal Word Danger

Hazard Statement
H314: Causes severe skin burns and eye

damage.
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GHS Hazard Classification

5-Bromopyridine-2-carbonyl chloride
Skin Corrosion/Irritation (Cat. 1B)

Serious Eye Damage (Cat. 1)

Corrosion (GHS05)

Signal Word: Danger

H314: Causes severe skin burns and eye damage.

Click to download full resolution via product page

GHS Hazard Classification for 5-Bromopyridine-2-carbonyl chloride.

Precautionary Statements
Adherence to the following precautionary statements is mandatory for minimizing risks.
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Type P-Code Statement

Prevention P260 Do not breathe dust/fume.[3]

P264

Wash all exposed external

body areas thoroughly after

handling.[3]

P280

Wear protective gloves,

protective clothing, eye

protection and face protection.

[3]

Response P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.[3]

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water

[or shower].[3]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

P310

Immediately call a POISON

CENTER/doctor/physician/first

aider.[3]

P363
Wash contaminated clothing

before reuse.[3]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[3]

Storage P405 Store locked up.[3]
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Disposal P501

Dispose of contents/container

to authorised hazardous or

special waste collection point

in accordance with any local

regulation.[3]

First-Aid Measures
Immediate and appropriate first aid is critical in case of exposure.

First-Aid Workflow

Inhalation

Skin Contact Eye Contact

Exposure Occurs

Remove to fresh air.

Immediately remove all
contaminated clothing.

Rinse cautiously with water
for several minutes.

Keep comfortable for breathing.

Immediately call a POISON CENTER or doctor

Rinse skin with water/shower. Remove contact lenses,
if present and easy to do.

Continue rinsing.

Click to download full resolution via product page

First-Aid Measures for Exposure to 5-Bromopyridine-2-carbonyl chloride.
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Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of the

compound and ensure laboratory safety.

Safe Handling:

Avoid all personal contact, including inhalation.[3]

Wear appropriate personal protective equipment (PPE).[3]

Use in a well-ventilated area.[3]

Keep containers securely sealed when not in use.

Avoid contact with incompatible materials.[3]

Do not eat, drink, or smoke when handling.[3]

Wash hands thoroughly after handling.

Storage Conditions:

Store in a cool, dry, and well-ventilated area.

Keep container tightly closed.[4]

Store under an inert atmosphere.

Recommended storage temperature is 2-8°C.[5]

Store locked up.[3]
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Safe Handling Procedures

Proper Storage Conditions

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Use in a Well-Ventilated Area
(Fume Hood)

Avoid Contact and Inhalation

Practice Good Hygiene
(No eating/drinking, wash hands)

Store at 2-8°C

Under Inert Atmosphere

Keep Container Tightly Sealed

Cool, Dry, Well-Ventilated Area

Store Locked Up

Click to download full resolution via product page

Safe Handling and Storage Workflow.
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.

Recommended Personal Protective Equipment (PPE)

Researcher/
Scientist

Eye/Face Protection
(Safety Goggles/Face Shield)

Hand Protection
(Chemical-resistant Gloves)

Skin/Body Protection
(Lab Coat/Protective Suit)

Respiratory Protection
(Use in Fume Hood/Respirator)

Must Wear

Click to download full resolution via product page

Mandatory PPE for handling 5-Bromopyridine-2-carbonyl chloride.

Experimental Protocol: Synthesis
The following is a general procedure for the synthesis of 5-Bromopyridine-2-carbonyl
chloride.[2]

Materials:

5-bromo-pyridine-2-carboxylic acid

Dichloromethane (CH₂Cl₂)

Oxalyl chloride ((COCl)₂)

N,N-dimethylformamide (DMF)

Procedure:
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Dissolve 5-bromo-pyridine-2-carboxylic acid (0.05 mmol) in dichloromethane (80 mL).

Slowly add oxalyl chloride (0.24 mmol) and a few drops of N,N-dimethylformamide (5 drops)

to the solution at room temperature.

Stir the reaction mixture at room temperature for 2 hours.

Monitor the reaction for completion.

Upon completion, remove the solvent by distillation under reduced pressure to yield 5-
Bromopyridine-2-carbonyl chloride.
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Start

Dissolve 5-bromo-pyridine-2-carboxylic acid
in Dichloromethane

Slowly add Oxalyl Chloride and DMF
at Room Temperature

Stir the reaction mixture
for 2 hours at Room Temperature

Monitor reaction completion

Remove solvent under reduced pressure

Obtain 5-Bromopyridine-2-carbonyl chloride

Click to download full resolution via product page

Workflow for the Synthesis of 5-Bromopyridine-2-carbonyl chloride.

This guide is intended to provide essential safety information. Always refer to the complete

Safety Data Sheet (SDS) before handling this chemical and follow all institutional safety

protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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